4-(3-Chloro-2-methylphenyl)-3-methoxybenzoic acid, 95%

• IUPAC Name: 4-(3-chloro-2-methylphenyl)-3-methoxybenzoic acid
• InChI: InChI=1S/C15H13ClO3/c1-9-11(4-3-5-13(9)16)12-7-6-10(15(17)18)8-14(12)19-2/h3-8H,1-2H3,(H,17,18)
• InChI Key: STCUJTDVJDVNLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C2=C(C=C(C=C2)C(=O)O)OC
• Molecular Formula: C15H13ClO3
• DSSTOX Substance ID: DTXSID50690273
• Molecular Weight: 276.71 g/mol
• CAS RN: 1261932-84-6

Description

4-(3-Chloro-2-methylphenyl)-3-methoxybenzoic acid, or 3-MCPBA, is an organic compound that has been used in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and other industrial chemicals. Its molecular formula is C11H10ClO3, and it has a molecular weight of 216.65 g/mol. 3-MCPBA is a colorless solid that is insoluble in water, but soluble in many organic solvents. It is also a good starting material for the synthesis of a variety of other compounds.

Scientific Research Applications

3-MCPBA has a wide range of applications in scientific research. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and other industrial chemicals. It has also been used as an inhibitor of the enzyme cytochrome P450 in the study of drug metabolism. Additionally, it has been used as a substrate for the study of the enzyme lipoxygenase and as a reagent for the synthesis of a variety of compounds.

Mechanism of Action

The mechanism of action of 3-MCPBA is not well understood. However, it is believed that the compound acts as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of many drugs. Additionally, it is believed to act as a substrate for the enzyme lipoxygenase, which is involved in the production of leukotrienes, a class of compounds involved in inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-MCPBA are not well understood. However, it is believed to act as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of many drugs. Additionally, it is believed to act as a substrate for the enzyme lipoxygenase, which is involved in the production of leukotrienes, a class of compounds involved in inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 3-MCPBA in laboratory experiments include its availability, low cost, and good yields. Additionally, it is relatively easy to synthesize and use in a variety of reactions. The major limitation of 3-MCPBA is that its mechanism of action is not well understood.

Future Directions

For the use of 3-MCPBA include further research into its mechanism of action and its effects on biochemical and physiological processes. Additionally, further research into its use in the synthesis of pharmaceuticals and other industrial chemicals is needed. Additionally, further research into its use as an inhibitor of the enzyme cytochrome P450 and as a substrate for the enzyme lipoxygenase is needed. Finally, further research into its use in the study of drug metabolism and its effects on inflammation is needed.

Synthesis Methods

3-MCPBA can be synthesized through a variety of methods, including the direct reaction of 2-chloromethylphenol with methanol and hydrochloric acid, the reaction of 3-chloro-2-methylbenzoic acid with methanol and hydrochloric acid, or the reaction of 3-chloro-2-methylbenzoic acid with dimethyl sulfoxide (DMSO) and hydrochloric acid. The reaction conditions and yields vary depending on the method used, but the yields are generally good.